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Compound of Interest

Compound Name:
3-Butoxy-2-fluoro-4-

methoxyphenylboronic acid

CAS No.: 1793003-67-4

Cat. No.: B1527170

Get Quote

3-Butoxy-2-fluoro-4-methoxyphenylboronic acid (CAS No. 1793003-67-4) is a highly

functionalized arylboronic acid, a class of reagents indispensable to modern synthetic organic

chemistry. Its structural complexity—featuring alkoxy, fluoro, and boronic acid moieties—makes

it a valuable building block, particularly in the synthesis of novel pharmaceutical agents and

complex organic materials. Researchers in drug development utilize such reagents in

palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, to

construct carbon-carbon bonds with precision and efficiency.

The very features that make this compound synthetically useful also necessitate a thorough

understanding of its potential hazards. The presence of a boronic acid group, along with

activating and modifying substituents on the phenyl ring, dictates its reactivity, stability, and

toxicological profile. This guide, prepared for researchers and drug development professionals,

moves beyond a standard Safety Data Sheet (SDS) to provide a deeper, cause-and-effect

understanding of safe handling protocols, emergency procedures, and storage requirements.

Our objective is to foster a proactive safety culture grounded in scientific principles, ensuring

that this valuable reagent can be used with confidence and control.
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Section 1: Hazard Identification and GHS
Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 3-Butoxy-2-fluoro-4-
methoxyphenylboronic acid is not widely available, a robust hazard assessment can be

constructed by examining the profiles of structurally analogous phenylboronic acids.

Compounds of this class consistently present a similar set of hazards. The Globally

Harmonized System (GHS) classifications below are based on data from representative

substituted phenylboronic acids and should be considered the minimum standard for handling

this reagent.[1][2][3]

Anticipated GHS Classification:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[5][6]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3][5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][7]

These classifications are visually summarized by the GHS pictograms, which serve as an

immediate visual warning of the primary hazards.
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GHS Pictogram

Associated Hazard Statements

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS pictogram and associated hazard statements.

Section 2: Proactive Exposure Control and Personal
Protection
The primary routes of exposure to solid arylboronic acids are inhalation of the powder and

direct contact with skin or eyes.[4][8] The causality behind exposure control is simple: prevent

the compound from entering the body. This is achieved through a multi-layered defense system

of engineering controls and Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense
The potential for respiratory irritation (H335) makes it imperative to handle 3-Butoxy-2-fluoro-
4-methoxyphenylboronic acid, which is typically a fine powder, within a certified chemical
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fume hood.[4][7] A fume hood provides constant negative pressure, ensuring that any

aerosolized dust is captured and exhausted away from the researcher's breathing zone.

Causality: Phenylboronic acids are often low-density, fluffy solids. Standard laboratory

manipulations like weighing and transferring can easily generate airborne dust. Inhaling these

fine particles can lead to irritation of the nose, throat, and lungs.[3][7] A fume hood is the only

reliable method to control this exposure route.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE provides the final barrier between the researcher and the chemical. The selection must

directly address the identified hazards of skin and eye irritation.[3]
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Protection Type Specification
Rationale and Best
Practices

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles (ANSI Z87.1 or EN

166 compliant).[3][4]

Rationale: Protects against

accidental splashes during

solution preparation and

prevents airborne powder from

contacting the eyes, which

could cause serious irritation

(H319).[5]

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).

Rationale: Provides a

chemical-resistant barrier to

prevent skin contact and

subsequent irritation (H315).

Best Practice: Always inspect

gloves for tears before use.

Remove gloves using a

technique that avoids

contaminating bare skin. Wash

hands thoroughly after

handling.[6]

Skin and Body Protection Standard laboratory coat.

Rationale: Protects skin and

personal clothing from

contamination with dust or

splashes.

Respiratory Protection
Not typically required when

using a fume hood.

Rationale: The fume hood

provides adequate respiratory

protection. For large spills or

situations without adequate

ventilation, a NIOSH-approved

N95 dust respirator may be

necessary.[9]

Section 3: Experimental Workflow for Safe Handling
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A self-validating, safe experimental protocol involves a systematic sequence of actions

designed to minimize risk at every step. The following workflow illustrates the logical

progression for handling 3-Butoxy-2-fluoro-4-methoxyphenylboronic acid.
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Preparation

(In Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound
(Use anti-static weigh paper)

Transfer to Reaction Vessel
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Decontaminate Glassware & Surfaces
(Appropriate solvent wash)

Dispose of Waste
(Segregated Chemical Waste)
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(Cool, dry, sealed)
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Caption: Step-by-step workflow for safe laboratory handling.
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Section 4: Emergency Response Protocols
In the event of an accidental exposure, a swift and correct response is critical.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or

irritation persists, seek medical attention.[8][10]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[8][10] If skin irritation

develops or persists, seek medical advice.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation.[10] Remove contact lenses

if present and easy to do.[10] Persistent irritation requires immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is

conscious, have them drink a glass of water.[4] Call a poison control center or seek

immediate medical attention.[8][11]

Section 5: Chemical Stability, Storage, and Disposal
Stability and Reactivity
3-Butoxy-2-fluoro-4-methoxyphenylboronic acid is generally stable under recommended

storage conditions. However, like most boronic acids, it has certain incompatibilities:

Conditions to Avoid: Exposure to excess heat, moisture, or air over prolonged periods should

be avoided.[12][13]

Incompatible Materials: Avoid strong oxidizing agents, which can react exothermically with

the organic portions of the molecule.[10][11][12]

Hazardous Decomposition Products: Under combustion, it will decompose to produce

carbon oxides (CO, CO2), hydrogen fluoride, and boron oxides.[13]

A notable characteristic of arylboronic acids is the potential to undergo trimerization via

dehydration to form a cyclic anhydride known as a boroxine. While this does not typically pose
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a new hazard, it reduces the purity and reactivity of the reagent. Storing the compound in a dry

environment minimizes this pathway.

Storage
To maintain chemical integrity and safety, adhere to the following storage protocols:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][14]

Consider refrigeration for long-term storage to maintain product quality.[11]

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release and Disposal
Spill Cleanup:

Evacuate the area and ensure adequate ventilation (work within a fume hood if possible).

Wear full PPE as described in Section 2.

Avoid generating dust. Gently sweep or use a HEPA-filtered vacuum to collect the spilled

solid.

Place the collected material into a suitable, labeled container for chemical waste disposal.

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in the

waste container.

Disposal: Dispose of waste material and empty containers in accordance with all local,

regional, and national regulations. This product should be disposed of as hazardous chemical

waste, typically via incineration at a licensed facility.[11] Do not allow the product to enter

drains or waterways.[15]

Section 6: Physicochemical Properties
The following table summarizes the key physical and chemical properties of the compound.
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Property Value Source

Chemical Name
3-Butoxy-2-fluoro-4-

methoxyphenylboronic acid
-

CAS Number 1793003-67-4

Molecular Formula C11H16BFO4

Molecular Weight 242.05 g/mol [16]

Appearance
Typically an off-white to white

powder/solid.

Inferred from similar

compounds[12][13]

Melting Point

Data not available. Structurally

similar compounds melt in the

range of 130-215 °C.

[2][9]

Solubility

Expected to be soluble in

common organic solvents like

methanol, THF, and DMSO.

Limited water solubility.

General knowledge of boronic

acids
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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